N-(4-methoxyphenyl)-4-methylpiperazine-1-carbothioamide

• IUPAC Name: N-(4-methoxyphenyl)-4-methylpiperazine-1-carbothioamide
• InChI: InChI=1S/C13H19N3OS/c1-15-7-9-16(10-8-15)13(18)14-11-3-5-12(17-2)6-4-11/h3-6H,7-10H2,1-2H3,(H,14,18)
• InChI Key: CIUDPBBVVQPHBO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=S)NC2=CC=C(C=C2)OC
• Molecular Formula: C13H19N3OS
• Molecular Weight: 265.38 g/mol
• Solubility: >39.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-methoxyphenyl)-4-methylpiperazine-1-carbothioamide, also known as MPCT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPCT belongs to the class of piperazine derivatives and has been studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Scientific Research Applications

Corrosion Inhibition

• Experimental Assessment of Corrosion Inhibitors : Research on 8-hydroxyquinoline analogs, which share structural similarities with N-(4-methoxyphenyl)-4-methylpiperazine-1-carbothioamide, demonstrated their effectiveness as corrosion inhibitors for steel in hydrochloric acid solutions. These compounds, including N-((8-hydroxyquinolin-5-yl)methyl)-4-methylpiperazine-1-carbothioamide, have been shown to significantly reduce corrosion, attributed to their adsorption and protective film formation on the metal surface (About et al., 2020).

Structural and Molecular Analysis

• Crystal Structure and Hirshfeld Surface Analysis : Studies on compounds with structural components similar to N-(4-methoxyphenyl)-4-methylpiperazine-1-carbothioamide have included crystal structure determination and Hirshfeld surface analysis to understand intermolecular interactions and molecular packing. Such research helps in elucidating the structural basis for the biological activity and material properties of these compounds (Kumara et al., 2017).

Antimicrobial Activities

• Adamantane-Isothiourea Hybrid Derivatives : A study on adamantane-isothiourea hybrid derivatives, which are structurally related, demonstrated their in vitro antimicrobial activity against various pathogenic bacteria and Candida albicans. Some of these compounds showed potent broad-spectrum antibacterial activity, highlighting their potential as antimicrobial agents (Al-Wahaibi et al., 2017).

Chemotherapeutic Potential

• Colorectal Anticancer Activities : Research into polymethoxylated 3-naphthyl-5-phenylpyrazoline-carbothioamide derivatives has revealed their potential as chemotherapeutic agents for treating colorectal cancers. Certain derivatives have shown significant cytotoxicity against cancer cell lines, indicating their promise in cancer therapy (Shin et al., 2016).

Anticonvulsant Activity

• Anticonvulsant Evaluation of Pyrazoline Derivatives : The synthesis and evaluation of various 2-pyrazoline derivatives, derived from chalcones and similar in functional groups to N-(4-methoxyphenyl)-4-methylpiperazine-1-carbothioamide, have shown promising anticonvulsant activities. These studies contribute to the understanding of the structural requirements for anticonvulsant efficacy and the development of new therapeutic agents (Beyhan et al., 2017).

Mechanism of Action

While the specific mechanism of action for “N-(4-methoxyphenyl)-4-methylpiperazine-1-carbothioamide” was not found, similar compounds have been found to act as potent and selective serotonin releasing agents. They bind to alpha receptors to mediate these effects.